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For researchers, scientists, and professionals in the fast-paced world of drug development, the
effective publication of research data is not just a concluding step but a cornerstone of scientific
progress. The choice of a data publication platform can significantly impact the visibility,
reusability, and impact of valuable research. This guide provides a comprehensive comparison
of the Collaborative Open Plant Omics (COPO) platform with other leading data repositories,
supported by a detailed case study of its successful implementation in a large-scale genomics
project.

The ever-growing volume and complexity of scientific data present a significant challenge for
researchers. Ensuring that this data is Findable, Accessible, Interoperable, and Reusable
(FAIR) is paramount for reproducibility and advancing scientific knowledge. Data publication
platforms play a crucial role in this ecosystem. This guide focuses on COPO, a platform
designed to streamline the process of data and metadata submission to public archives, and
compares it with popular alternatives like Figshare and Zenodo.

At a Glance: COPO vs. The Alternatives
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To provide a clear overview, the following table summarizes the key features and functionalities
of COPO, Figshare, and Zenodo. While direct quantitative comparisons of submission success
rates and publication times are not readily available in published literature, this table offers a
qualitative assessment based on the platforms' intended functions and available
documentation.
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Feature

COPO
(Collaborative
Open Plant Omics)

Figshare

Zenodo

Primary Function

Data brokering and
metadata
management for
submission to public

archives (e.g., ENA)

Generalist repository
for all research

outputs

Generalist repository
for all research

outputs

Facilitates compliance
with community-

specific metadata

User-friendly
interface; supports a

wide range of file

Integration with
GitHub; assigns DOlIs

to software and

Key Strength standards; automates datasets; funded by
o types; offers
submission to o CERN and OpenAIRE
o institutional and
specialized ) ) ) for long-term
o publisher integrations. o
repositories. availability.
Emphasizes rich,
standardized Supports basic
metadata using Supports basic descriptive metadata
Metadata Support

controlled
vocabularies and

ontologies.

descriptive metadata.

with options for more

detailed information.

Target Audience

Primarily life sciences
researchers,
particularly those
involved in large-scale

genomics projects.

Researchers across

all disciplines.

Researchers across
all disciplines, with
strong support for
software and

datasets.

Data Validation

Built-in validation
against repository-
and project-specific

metadata standards.

Basic file integrity

checks.

Basic file integrity

checks.

Quantitative Metrics

Successfully brokered
over 62,445 samples
as of October 2024.[1]

Following integration
with Nature Portfolio
journals, data

repository use

Tracks views,
downloads, and
citations for each

record.[3]
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increased by an

average of 12%.[2]

Case Study: The Darwin Tree of Life Project - A Deep
Dive into COPO's Capabilities

The Darwin Tree of Life (DToL) project, an ambitious initiative to sequence the genomes of all
66,000+ eukaryotic species in the British Isles, provides a compelling case study for the
successful application of COPO in a large-scale, multi-institutional research endeavor.[4][5]

The Challenge: Managing a Torrent of Data and Metadata

The DToL project generates a massive and diverse dataset, encompassing specimen collection
details, DNA sequencing data, and genomic assemblies.[4][5] Managing this data and its
associated metadata across numerous partner institutions presented a significant logistical
challenge. Ensuring the consistency and quality of metadata was critical for the long-term value
and reusability of the generated data.

The Solution: COPO as a Centralized Data Brokering
Hub

The DToL project adopted COPO as its central platform for managing and submitting data to
the European Nucleotide Archive (ENA).[6][7] This strategic choice offered several key
advantages:

o Standardized Metadata Submission: COPO enforces the use of a standardized sample
manifest, a spreadsheet-based template with over 50 metadata fields, ensuring that all
submissions adhere to the project's rigorous data standards.[7]

o Automated Validation and Submission: COPO automates the validation of the submitted
metadata against the ENA's requirements, significantly reducing the manual effort and
potential for errors associated with direct submission.[6]

o Streamlined Workflow: The platform provides a user-friendly interface for researchers to
upload their sample manifests and track the status of their submissions.[8]
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Experimental Protocol: The Darwin Tree of Life Project's
Data Submission Workflow

The following outlines the standardized operating procedure for data submission within the
DToL project, a process facilitated by COPO.

. Specimen Collection and Metadata Recording:

Field researchers collect specimens according to taxon-specific Standard Operating
Procedures (SOPs).[9][10][11]

Detailed metadata for each specimen is recorded in the DToL Sample Manifest. This
includes information on taxonomy, collection location and time, and sample preservation.[7]

. Sample Manifest Submission to COPO:
Researchers upload the completed Excel-based Sample Manifest to the COPO platform.[7]

COPO's validation engine checks the manifest for completeness and adherence to the
defined metadata standards. Any errors or inconsistencies are flagged for correction by the
submitter.

. Data Brokering to the European Nucleotide Archive (ENA):

Once the metadata is validated, COPO automatically generates the necessary submission
files in the format required by the ENA.

COPO then brokers the submission of both the metadata and the associated sequencing
data to the ENA.

. Accession Number Retrieval:

Upon successful submission to the ENA, COPO retrieves and stores the assigned accession
numbers, linking them to the corresponding samples in its database.[1] These accession
numbers are crucial for citing the data in publications.
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Visualizing the Workflow: From Field to Public
Archive

The following diagrams, generated using the DOT language, illustrate the key workflows in the
DToL project's data publication process.
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Figure 1: Darwin Tree of Life Project Data Submission Workflow.
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Figure 2: The Role of COPO in the Data Publication Ecosystem.

Conclusion: Empowering FAIR Data in the Life
Sciences

The successful implementation of COPO in the Darwin Tree of Life project demonstrates the
significant value of a dedicated data brokering platform for large-scale, collaborative research.
By enforcing metadata standards, automating validation and submission processes, and
providing a user-friendly interface, COPO empowers researchers to publish their data in a
manner that is both efficient and compliant with FAIR principles. While generalist repositories
like Figshare and Zenodo offer valuable services to the broader scientific community, COPO's
specialized focus on the life sciences and its deep integration with key repositories like the ENA
make it a powerful tool for researchers in this domain. As the volume and complexity of
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scientific data continue to grow, platforms like COPO will be increasingly critical in ensuring that
this data is a valuable and reusable asset for the entire scientific community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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